4-[2-(4-Methoxyphenyl)ethenyl]-N,N-bis(4-methylphenyl)aniline

• CAS No.: 87340-14-5
• Molecular Formula: C29H27NO
• Molecular Weight: 405.5 g/mol
• IUPAC Name: N-[4-[2-(4-methoxyphenyl)ethenyl]phenyl]-4-methyl-N-(4-methylphenyl)aniline
• InChI: InChI=1S/C29H27NO/c1-22-4-14-26(15-5-22)30(27-16-6-23(2)7-17-27)28-18-10-24(11-19-28)8-9-25-12-20-29(31-3)21-13-25/h4-21H,1-3H3
• InChI Key: GRHBOSVRYBZQJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC=C(C=C3)C=CC4=CC=C(C=C4)OC

Description

4-[2-(4-Methoxyphenyl)ethenyl]-N,N-bis(4-methylphenyl)aniline is a useful research compound. Its molecular formula is C29H27NO and its molecular weight is 405.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Same mol of the diethyl 4-methoxybenzylphosphonate and 4-(di-para-tolylamino)benzaldehyde were dissolved in N.N-dimethylformamide, and tert-butoxy kalium was gradually added to the solution while water-cooled and stirred. After stirred for 5 hrs at a room temperature, water was added thereto to acidize the solution and a crude product is separated out. The crude product was further column-refined with silica gel to prepare 4-methoxy-4′-(di-para-tolylamino)stilbene.

Synthesis routes and methods II

Procedure details

Equal molar amounts of diethyl 4-methoxybenzylphosphonate and 4-(di-p-tolylamino)benzaldehyde were dissolved into N,N-dimethylformamide, and with agitation under water cooling, t-butoxy potassium was added little by little. After agitation for 5 hours at room temperature, water was added, and the solution was rendered acidic so that crude target product precipitates. The crude target product was purified by column chromatography on silica gel to give 4-methoxy-4′-(di-p-tolylamino)stilbene.